Cas no 381674-61-9 (Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester)

• Product Name: Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester
• CAS No: 381674-61-9
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• MDL: MFCD02580730
• CID: 1488455
• PubChem ID: 4692483
• Update Time: 2025-09-23

Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester
• ALBB-001412
• 2-ethoxy-4-formylphenyl o-chlorobenzoate
• MFCD02580730
• STK067440
• AKOS000290948
• 2-ethoxy-4-formylphenyl 2-chlorobenzoate
• CS-0327508
• (2-ethoxy-4-formylphenyl) 2-chlorobenzoate
• Oprea1_406728
• BBL015508
• VS-04941
• 381674-61-9

• MDL： MFCD02580730
• Inchi： 1S/C16H13ClO4/c1-2-20-15-9-11(10-18)7-8-14(15)21-16(19)12-5-3-4-6-13(12)17/h3-10H,2H2,1H3
• InChI Key： HNCJYVKMLOSXJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 304.05029
• Monoisotopic Mass: 304.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones